Halite (NaCl)

• CAS No.: 14762-51-7
• Product Name: Halite (NaCl)
• Molecular Formula: NaCl; ClNa
• Molecular Weight: 58.44 g/mol
• IUPAC Name: sodium;chloride
• Standard InChI: InChI=1S/ClH.Na/h1H;/q;+1/p-1
• Standard InChIKey: FAPWRFPIFSIZLT-UHFFFAOYSA-M
• Isomeric SMILES: [Na+].[Cl-]
• Impurities: The principal impurity in naturally occurring rock salt is calcium sulfate, generally 1-4%, with small amounts of calcium chloride and magnesium chloride.
• SMILES: [Na+].[Cl-]
• Canonical SMILES: [Na+].[Cl-]
• Boiling Point: 2575 °F at 760 mm Hg (NTP, 1992); 1465 °C
• Colorform: Colorless, transparent crystals or white, crystalline powder; Colorless and transparent or translucent when in large crystals; Colorless cubic crystals
• Density: 2.165 at 77 °F (NTP, 1992); 2.17 at 25 °C/4 °C
• Melting Point: 1474 °F (NTP, 1992); 800.7 °C
• Physical Description: Sodium chloride appears as a white crystalline solid. Commercial grade usually contains some chlorides of calcium and magnesium which absorb moisture and cause caking. (NTP, 1992); DryPowder; DryPowder, Liquid; DryPowder, PelletsLargeCrystals, Liquid; DryPowder, PelletsLargeCrystals, OtherSolid, Liquid; Liquid; OtherSolid; OtherSolid, Liquid; PelletsLargeCrystals; WetSolid
• Description: Sodium Chloride is a metal halide composed of sodium and chloride with sodium and chloride replacement capabilities. When depleted in the body, sodium must be replaced in order to maintain intracellular osmolarity, nerve conduction, muscle contraction and normal renal function.; Sodium chloride appears as a white crystalline solid. Commercial grade usually contains some chlorides of calcium and magnesium which absorb moisture and cause caking. (NTP, 1992); Sodium chloride is an inorganic chloride salt having sodium(1+) as the counterion. It has a role as an emetic and a flame retardant. It is an inorganic chloride and an inorganic sodium salt.
• Related CAS: 14784-90-8 ((24)hydrochlorideCl); 17112-21-9 ((22)hydrochlorideCl)
• Shelf Life: Stable under recommended storage conditions.
• Solubility: greater than or equal to 100 mg/mL at 68° F (NTP, 1992); 36.0 g/100 g of water at 25 °C; One gram dissolves in 2.8 mL water /3.57X10+5 mg/L/ at 25 °C; Slightly soluble in ethanol; 0.065 g/100 g ethanol at 25 °C, 7.15 g/100 g ethylene glycol at 25 °C, 5.21 g/100 g formic acid at 25 °C, 10 g/100 g glycerol at 25 °C, 2.15 g /100 g liquid ammonia at -40 °C, 1.40 g/100g methanol at 25 °C, 1.86 g/100 g monoethanolamine at 25 °C /Table/; One gram dissolves in ... 2.6 mL boiling water, in 10 mL glycerol
• Synonyms: Sodium Chloride; Sodium Chloride, (22)Na; Sodium Chloride, (24)NaCl
• Vapor Pressure: 1 mm Hg at 1589 °F (NTP, 1992)
• PubChem Compound: 24291
• Last Modified: Nov 09 2021